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TM5441 Solubility & Reconstitution Guide

The table below summarizes the key physicochemical and solubility data for TM5441 to aid in your

experimental planning [1].

Parameter Specification / Value

Molecular Weight 428.82 g/mol [1]

CAS Number 1190221-43-2 [1]

Recommended Solvent DMSO [1]

Solubility in DMSO 100 mg/mL (233.20 mM) [1]

Recommended Stock Concentration 10 mM (ready-to-use solution available) [1]

Formats Available Solid, 10 mM solution in DMSO, "Solid + Solvent" kit [1]

Frequently Asked Questions & Troubleshooting

Here are solutions to common problems researchers encounter when working with TM5441.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s545470?utm_src=pdf-body
https://www.smolecule.com/products/s545470?utm_src=pdf-interest
https://www.smolecule.com/products/s545470?utm_src=pdf-body
https://www.smolecule.com/products/s545470?utm_src=pdf-body
https://www.medchemexpress.com/TM5441.html?srsltid=AfmBOorCBscKgi-fLbHWmFIYJQIdcNPRiZoP9H3_4ovJf_TJO8qmUIjq
https://www.medchemexpress.com/TM5441.html?srsltid=AfmBOorCBscKgi-fLbHWmFIYJQIdcNPRiZoP9H3_4ovJf_TJO8qmUIjq
https://www.medchemexpress.com/TM5441.html?srsltid=AfmBOorCBscKgi-fLbHWmFIYJQIdcNPRiZoP9H3_4ovJf_TJO8qmUIjq
https://www.medchemexpress.com/TM5441.html?srsltid=AfmBOorCBscKgi-fLbHWmFIYJQIdcNPRiZoP9H3_4ovJf_TJO8qmUIjq
https://www.medchemexpress.com/TM5441.html?srsltid=AfmBOorCBscKgi-fLbHWmFIYJQIdcNPRiZoP9H3_4ovJf_TJO8qmUIjq
https://www.medchemexpress.com/TM5441.html?srsltid=AfmBOorCBscKgi-fLbHWmFIYJQIdcNPRiZoP9H3_4ovJf_TJO8qmUIjq
https://www.medchemexpress.com/TM5441.html?srsltid=AfmBOorCBscKgi-fLbHWmFIYJQIdcNPRiZoP9H3_4ovJf_TJO8qmUIjq
https://www.smolecule.com/products/s545470?utm_src=pdf-body
https://www.smolecule.com/products/s545470?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q1: What is the best solvent for TM5441, and how should I prepare the stock solution?

Answer: DMSO is the recommended solvent for TM5441 [1]. To prepare a 100 mg/mL stock
solution, add 1 mL of pure, anhydrous DMSO directly to a 100 mg vial of TM5441 solid. Gently vortex

or sonicate to ensure complete dissolution [1] [2].
Critical Precaution: Use a fresh, moisture-free bottle of DMSO. Contaminating moisture can

accelerate compound degradation or cause insolubility [2].

Q2: My TM5441 precipitates when I add the DMSO stock to my aqueous cell culture medium. How

can I prevent this?

Answer: This is a common issue with organic compounds. Directly adding a highly concentrated

DMSO stock to an aqueous buffer often causes the compound to crash out of solution [2].
Solution: Perform serial dilutions. First, dilute your concentrated DMSO stock further in pure

DMSO to create an intermediate concentration. Then, add this intermediate dilution to your
buffer or culture medium. This gradual reduction in DMSO concentration helps keep TM5441 in

solution [2].
DMSO Tolerance: Most cell cultures can tolerate a final DMSO concentration of up to 0.1%
without significant adverse effects. Always include a vehicle control with the same final DMSO
concentration in your experiments [2].

Q3: How should I store TM5441 stock solutions, and what is their stability?

Answer: Proper storage is critical for maintaining potency.
Stock Solution: Aliquot the DMSO stock solution and store it at -80°C for 2 years or at -20°C
for 1 year [1]. Avoid repeated freeze-thaw cycles.
Solid Powder: For long-term stability, store the lyophilized powder at the recommended

temperature, which is typically -20°C or lower [2]. It can be shipped at room temperature, but
should be transferred to cold storage upon arrival [2].

Q4: How can I confirm the concentration of my TM5441 stock solution?

Answer: While the product data sheet provides the concentration, you can verify it using
spectrophotometry and Beer's Law (A = εbc) [2].

You need to know the molar absorptivity (ε) of TM5441 at a specific wavelength. If this value is
not provided by the supplier, you can contact their technical support.

Once ε is known, measure the absorbance (A) of your solution in a cuvette with a known
pathlength (b, typically 1 cm). The concentration (c) can then be calculated using the formula: c
= A / (ε * b) [2].
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Experimental Workflow for Solubility Assurance

The following diagram illustrates the recommended procedure for preparing and using TM5441 to avoid

precipitation issues:

Start: Prepare TM5441

Reconstitute solid TM5441
in pure, anhydrous DMSO

Create 100 mg/mL
(233.2 mM) Master Stock

Aliquot and store at -80°C

Thaw one aliquot

Create intermediate dilution
in DMSO

Add to aqueous buffer/cell media
(Final DMSO ≤ 0.1%)

Clear solution ready for experiment
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Click to download full resolution via product page

In Vivo Dosing Protocol from Literature

For your reference, here is a standard protocol for oral administration of TM5441 in pre-clinical mouse

models, as commonly cited in the literature [1] [3] [4].

Parameter Specification

Standard Dose 20 mg/kg body weight [1] [3] [5]

Alternative Dose 15 mg/kg body weight [6]

Frequency Daily administration [1]

Common Vehicle Dissolved in DMSO, then incorporated into palatable food like peanut
butter and honey mixture [4]

Reported Peak Plasma
Concentration

~11.4 μM (achieved 1 hour post-administration) [1] [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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